N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-iodobenzamide

• IUPAC Name: N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-2-iodobenzamide
• InChI: InChI=1S/C21H14FIN4O2/c1-12-25-19-15(6-4-10-24-19)21(29)27(12)13-8-9-16(22)18(11-13)26-20(28)14-5-2-3-7-17(14)23/h2-11H,1H3,(H,26,28)
• InChI Key: GGTALYFAQMETLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC(=C(C=C3)F)NC(=O)C4=CC=CC=C4I
• Molecular Formula: C21H14FIN4O2
• Molecular Weight: 500.3 g/mol

Description

Pyrido[2,3-d]pyrimidines are a type of privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body. They have shown therapeutic interest and have been studied in the development of new therapies.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines often involves the condensation of aminopyrimidines with carboxylic anhydrides or acid chlorides. The specific synthesis route for “N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-2-iodobenzamide” would depend on the specific substituents and their positions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrido[2,3-d]pyrimidine core, with various substituents attached to it. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it is reacted. Pyrido[2,3-d]pyrimidines can undergo a variety of reactions, including condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These properties could include its melting point, solubility, stability, and reactivity.

Mechanism of Action

Target of Action

Compounds with a pyridopyrimidine moiety, like the one , have been shown to have therapeutic interest and have been used on several therapeutic targets .

Mode of Action

It’s known that the degree of lipophilicity, ie, the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells . This property can facilitate its interaction with its targets.

Biochemical Pathways

Pyridopyrimidines, which this compound is a derivative of, have been studied extensively for their impact on various biochemical pathways .

Pharmacokinetics

Its degree of lipophilicity suggests that it can diffuse easily into cells , which could impact its bioavailability.

Result of Action

Compounds with a pyridopyrimidine moiety have been associated with a wide range of biological activities .

Action Environment

The compound’s storage temperature is recommended to be in a dry, room temperature environment , suggesting that these conditions could potentially influence its stability and efficacy.

Future Directions

The future directions for research on this compound could include further exploration of its biological activity, optimization of its synthesis, and investigation of its potential therapeutic applications.